Cas no 113866-76-5 (ecdysterone 2,3-monoacetonide)

• Product Name: ecdysterone 2,3-monoacetonide
• CAS No: 113866-76-5
• MF: C₃₀H₄₈O₇
• MW: 520.697930335999
• CID: 2018729
• Update Time: 2025-04-21

ecdysterone 2,3-monoacetonide Chemical and Physical Properties

Names and Identifiers

• ecdysterone 2,3-monoacetonide
• (+)-20-Hydroxyecdysone 2,3-monoacetonide

• Inchi： 1S/C30H48O7/c1-25(2,33)11-10-24(32)29(7,34)23-9-13-30(35)18-14-20(31)19-15-21-22(37-26(3,4)36-21)16-27(19,5)17(18)8-12-28(23,30)6/h14,17,19,21-24,32-35H,8-13,15-16H2,1-7H3
• InChI Key： OWTQJKQVBMPILJ-UHFFFAOYSA-N
• SMILES： CC(CCC(C(C1C2(C(C3C(CC2)C2(C(CC4C(C2)OC(C)(C)O4)C(=O)C=3)C)(O)CC1)C)(O)C)O)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• XLogP3: 2.462

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives